1. Home
  2. Product
  3. N-{[5-(4-fluorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine
N-{[5-(4-fluorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine N-{[5-(4-fluorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine
Brand Name: Vulcanchem
CAS No.:
VCID: VC0764545
InChI: InChI=1S/C13H11FN4O/c14-10-3-1-9(2-4-10)12-6-5-11(19-12)7-15-13-16-8-17-18-13/h1-6,8H,7H2,(H2,15,16,17,18)
SMILES: C1=CC(=CC=C1C2=CC=C(O2)CNC3=NC=NN3)F
Molecular Formula: C13H11FN4O
Molecular Weight: 258.25 g/mol

N-{[5-(4-fluorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine

CAS No.:

Cat. No.: VC0764545

Molecular Formula: C13H11FN4O

Molecular Weight: 258.25 g/mol

* For research use only. Not for human or veterinary use.

N-{[5-(4-fluorophenyl)-2-furyl]methyl}-N-(1H-1,2,4-triazol-3-yl)amine -

Specification

Molecular Formula C13H11FN4O
Molecular Weight 258.25 g/mol
IUPAC Name N-[[5-(4-fluorophenyl)furan-2-yl]methyl]-1H-1,2,4-triazol-5-amine
Standard InChI InChI=1S/C13H11FN4O/c14-10-3-1-9(2-4-10)12-6-5-11(19-12)7-15-13-16-8-17-18-13/h1-6,8H,7H2,(H2,15,16,17,18)
Standard InChI Key XTPKCRXXTFNZQH-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C2=CC=C(O2)CNC3=NC=NN3)F
Canonical SMILES C1=CC(=CC=C1C2=CC=C(O2)CNC3=NC=NN3)F

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19